![molecular formula C14H17NO2 B354232 7-Diethylamino-4-methylcoumarin CAS No. 91-44-1](/img/structure/B354232.png)
7-Diethylamino-4-methylcoumarin
Overview
Description
7-Diethylamino-4-methylcoumarin (C1) is a bichromophoric fluorescent laser dye . It is a lactone (behaves as an ester) and an amine . It has a laser action at 460 nm . It is a light tan grain that gives bright blue-white fluorescence in very dilute solutions .
Molecular Structure Analysis
The molecular formula of this compound is C14H17NO2 . Its molecular weight is 231.29 g/mol . More detailed structural analysis might be available in specific scientific literature.
Chemical Reactions Analysis
This compound is a lactone and an amine. Amines are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic . The compound can also form associative complexes with para-aminobenzoic acid .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point range of 72 - 75 °C . It does not react rapidly with air or water .
Scientific Research Applications
Photoprotecting Groups in Chemistry and Biology
7-Diethylamino-4-methylcoumarin derivatives are notably utilized as photoprotecting groups in chemistry and biology. An efficient release of carboxylic acids in aqueous solutions is achieved by 7-azetidinylated versions of this photocage, outperforming the traditional 7-diethylamino variant (Bassolino, Halabi, & Rivera‐Fuentes, 2017).
Fluorescent Labeling in Cytoskeleton Research
The compound has been used to create coumarin-phalloidin, a new derivative that binds to actin filaments for fluorescence microscopy in cytoskeleton research. This application permits triple immunofluorescence microscopy of the cytoskeleton (Small, Zobeley, Rinnerthaler, & Faulstich, 1988).
Luminescence and Synthesis Studies
This compound is a key material in synthesizing azomethines, with research focusing on their spectral-luminescence properties (Tkach, Mikhailova, Reznichenko, Savvina, & Luk'yanets, 1990).
Photolabile Protecting Groups in Organic Chemistry
This compound serves as a photolabile protecting group, especially in the photolysis of its derivatives. Studies have shown the generation of radical species and intermediates during photolysis, indicating its significant role in organic synthesis (Takano & Abe, 2022).
Biochemical Research and Fluorescent Labeling
It's employed in labeling myosin subfragment-1 (S-1) ATPase in biochemical research. The compound's ability to react covalently with amino or sulfhydryl groups makes it valuable for fluorescent labeling and studying protein structures (Hiratsuka, 1987).
Photosensitizers and Fluorescent Labels
The compound is a key intermediate in synthesizing photosensitizers for Dye-Sensitized Solar Cells (DSSCs) and fluorescent labels for biomolecules. Its photophysical and spectroscopic properties make it valuable in solar energy production and sensitive analytical techniques (Martins, Candeias, Caldeira, & Pereira, 2020).
Study of Dipole Moments in Coumarins
This compound has been studied for its excited singlet-state dipole moments, providing insights into the electronic properties of coumarins and their potential applications in various fields (Párkányi, Antonious, Aaron, Buna, Tine, & Cissá, 1994).
Energy Transfer Studies
The compound has been central to studying resonance energy transfer mechanisms in various solvents, contributing to a deeper understanding of fluorescence and energy transfer in organic molecules (May, Poteau, Yuan, & Brown, 1999).
Safety and Hazards
When handling 7-Diethylamino-4-methylcoumarin, it is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and avoid prolonged or repeated exposure. It should be kept away from sources of ignition and static discharge should be avoided . Personal protective equipment, including a respirator, should be worn .
Mechanism of Action
Target of Action
The primary target of 7-Diethylamino-4-methylcoumarin (C1) is the light spectrum, specifically in the blue-green region . It is a bichromophoric fluorescent laser dye .
Mode of Action
This compound interacts with its target by absorbing light and then re-emitting it, a process known as fluorescence . This compound exhibits laser action at around 460 nm .
Biochemical Pathways
It’s known that this compound is used in various applications due to its fluorescence properties .
Result of Action
The primary result of the action of this compound is the emission of light in the blue-green spectrum . This makes it useful in various applications, including as a dye in laser technologies .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the intensity of the emitted light can be affected by the surrounding temperature and the presence of other compounds . .
properties
IUPAC Name |
7-(diethylamino)-4-methylchromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2/c1-4-15(5-2)11-6-7-12-10(3)8-14(16)17-13(12)9-11/h6-9H,4-5H2,1-3H3 | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYCEAFSNDLKSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C(=CC(=O)O2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2 | |
Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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DSSTOX Substance ID |
DTXSID9025035 | |
Record name | 7-Diethylamino-4-methylcoumarin | |
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Molecular Weight |
231.29 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
7-diethylamino-4-methylcoumarin is a light tan grains. Gives bright blue-white fluorescence in very dilute solutions. (NTP, 1992), Dry Powder, Light-tan solid; [HSDB] Solution has bright blue-white fluorescence if very dilute; [CAMEO] Pale yellow crystalline powder; [Alfa Aesar MSDS] | |
Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Record name | 2H-1-Benzopyran-2-one, 7-(diethylamino)-4-methyl- | |
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Record name | 7-Diethylamino-4-methylcoumarin | |
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Solubility |
Slightly soluble in hot solvent (NTP, 1992), SLIGHTLY SOL IN HOT WATER; SOL IN ALC, ETHER, ACETONE, ORDINARY ORGANIC SOLVENTS, SOL IN AQ ACID SOLN, RESINS, VARNISHES, VINYLS; SLIGHTLY SOL IN ALIPHATIC HYDROCARBONS | |
Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Color/Form |
CRYSTALS FROM ALCOHOL & BENZENE-PETROLEUM ETHER, GRANULAR; LIGHT-TAN COLOR | |
CAS RN |
91-44-1 | |
Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Record name | Coumarin 1 | |
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Record name | 7-Diethylamino-4-methylcoumarin | |
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Record name | 2H-1-Benzopyran-2-one, 7-(diethylamino)-4-methyl- | |
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Record name | 7-(diethylamino)-4-methyl-2-benzopyrone | |
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Record name | DIETHYLAMINOMETHYLCOUMARIN | |
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Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Melting Point |
154 to 162 °F (NTP, 1992), 89 °C | |
Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Record name | 7-DIETHYLAMINO-4-METHYLCOUMARIN | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 7-Diethylamino-4-methylcoumarin?
A1: this compound has the molecular formula C14H17NO2 and a molecular weight of 231.29 g/mol.
Q2: What are the key spectroscopic characteristics of this compound?
A2: this compound exhibits strong ultraviolet absorption and emits blue light. [] The exact spectral properties, including absorption and emission maxima, are influenced by the solvent environment. For example, its fluorescence emission and excitation spectra on wool are structureless and shifted to longer wavelengths compared with the spectra on polyethylene. [] This solvatochromic behavior makes it useful as a probe in various applications.
Q3: How does this compound interact with wool?
A3: Research suggests an interaction between this compound and wool, evidenced by shifts in its fluorescence emission and excitation spectra when compared to its behavior on polyethylene. These shifts are attributed to interactions with specific components of wool. [] Further investigations using indole as a model system suggest the formation of a hydrogen-bonded complex between the carbonyl group of this compound and the NH group of indole, mimicking potential interactions with amino acid residues in wool. []
Q4: How does this compound behave in nano-clay gels for dosimetry?
A4: this compound exhibits potential for use in nanoclay gel dosimeters. [] It demonstrates linear degradation with increasing radiation dose and shows suppressed diffusion within the gel matrix, making it suitable for long-term dosimetry applications. []
Q5: What factors influence the photostability of this compound?
A5: The photostability of this compound is significantly affected by the solvent system. [] It shows enhanced stability in alcohol-water and alcohol-glycerol mixtures. [] Conversely, aqueous surfactant solutions and non-polar solvents tend to accelerate its photodamage. [] Factors like radiation dose, wavelength, water content, and the presence of scavengers also play a role in its photodegradation. []
Q6: What are the photodegradation products of this compound?
A6: Photolysis of this compound, particularly at 350 nm in methanolic solutions, leads to the formation of several photoproducts. [] One identified product is 7-ethylamino-4-methylcoumarin, formed through monodealkylation. [] Interestingly, this monodealkylation process is dependent on the presence of oxygen and the bis-dealkylated product is not observed even after prolonged photolysis. []
Q7: What are the environmental impacts of this compound?
A7: While this compound has shown potential for applications in various fields, its presence in the environment, particularly in water bodies, raises concerns about potential neurotoxic effects. [] Research indicates that it can inhibit neurite outgrowth in human neuroblastoma SH-SY5Y cells, highlighting the need for monitoring and understanding its impact on aquatic ecosystems. []
Q8: Are there computational chemistry studies related to this compound?
A8: Yes, density-functional theory calculations have been employed to study the luminescence properties of this compound derivatives, particularly those incorporating gold(I) fragments. [] These studies provide insights into the relationship between the molecular structure and the observed luminescence efficiencies, aiding in the design of new fluorescent materials. []
Q9: How do structural modifications affect the activity of this compound derivatives?
A9: Structural modifications, particularly at the 7-amino position, can significantly influence the metabolic fate of this compound derivatives. For example, replacing one of the ethyl groups in this compound with a hydrogen atom (forming 7-Ethylamino-4-methylcoumarin) alters its interaction with cytochrome P450 isozymes. [] This difference in metabolism highlights the importance of structure-activity relationships in understanding the biological activity of these compounds.
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